![molecular formula C16H26N4O2 B3816252 1-ethyl-3-isobutyl-N-(2-oxoazepan-3-yl)-1H-pyrazole-5-carboxamide](/img/structure/B3816252.png)
1-ethyl-3-isobutyl-N-(2-oxoazepan-3-yl)-1H-pyrazole-5-carboxamide
Overview
Description
1-ethyl-3-isobutyl-N-(2-oxoazepan-3-yl)-1H-pyrazole-5-carboxamide, also known as EIPA, is a chemical compound that has been widely used in scientific research. EIPA has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying different cellular processes.
Mechanism of Action
1-ethyl-3-isobutyl-N-(2-oxoazepan-3-yl)-1H-pyrazole-5-carboxamide works by inhibiting the activity of the Na+/H+ exchanger, which in turn affects a variety of cellular processes. Specifically, this compound binds to the protein and prevents it from functioning properly, leading to changes in intracellular pH and alterations in cell migration and signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are numerous and complex. In addition to its effects on the Na+/H+ exchanger, this compound has been shown to affect a variety of ion channels and transporters, including the TRPV1 receptor and the ClC-3 chloride channel. This compound has also been shown to modulate the activity of several different signaling pathways, including the PI3K/Akt pathway and the MAPK/ERK pathway.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-ethyl-3-isobutyl-N-(2-oxoazepan-3-yl)-1H-pyrazole-5-carboxamide in lab experiments is its specificity for the Na+/H+ exchanger. Because this compound only affects this protein, it is possible to study the effects of Na+/H+ exchanger inhibition without interfering with other cellular processes. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are many potential future directions for research involving 1-ethyl-3-isobutyl-N-(2-oxoazepan-3-yl)-1H-pyrazole-5-carboxamide. One area of interest is the development of new this compound analogues that have improved specificity and reduced toxicity. Another area of interest is the use of this compound in combination with other drugs or compounds to study the effects of multiple signaling pathways on cellular processes. Additionally, this compound may have potential therapeutic applications in the treatment of diseases such as cancer and cystic fibrosis, and further research is needed to explore these possibilities.
Scientific Research Applications
1-ethyl-3-isobutyl-N-(2-oxoazepan-3-yl)-1H-pyrazole-5-carboxamide has been used in a wide range of scientific research applications, including studies of cell migration, ion channel regulation, and cellular signaling pathways. One of the most common uses of this compound is in the study of the Na+/H+ exchanger, a membrane protein that plays a critical role in regulating intracellular pH.
properties
IUPAC Name |
2-ethyl-5-(2-methylpropyl)-N-(2-oxoazepan-3-yl)pyrazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N4O2/c1-4-20-14(10-12(19-20)9-11(2)3)16(22)18-13-7-5-6-8-17-15(13)21/h10-11,13H,4-9H2,1-3H3,(H,17,21)(H,18,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSOMBDIXIROQQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)CC(C)C)C(=O)NC2CCCCNC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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